Cas no 2223051-16-7 (5-(Methyl-13C, d3)thiophene-2-boronic acid pinacol ester)

• Product Name: 5-(Methyl-13C, d3)thiophene-2-boronic acid pinacol ester
• CAS No: 2223051-16-7
• MF: C₁₁H₁₇BO₂S
• MW: 228.138622045517
• CID: 6810849
• PubChem ID: 66520054
• Update Time: 2025-03-03

5-(Methyl-13C, d3)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(Methyl-13C, d3)thiophene-2-boronic acid pinacol ester
• AKOS015941809
• CS-18304
• 2223051-16-7

• Inchi： 1S/C11H17BO2S/c1-8-6-7-9(15-8)12-13-10(2,3)11(4,5)14-12/h6-7H,1-5H3/i1+1D3
• InChI Key： LTOLNTYOBPPFLS-KQORAOOSSA-N
• SMILES： S1C([13C]([2H])([2H])[2H])=CC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 228.1264162Da
• Monoisotopic Mass: 228.1264162Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų